4,4-Dimethoxy-3-methyl-crotyl acetate
Cat. No. B8320587
M. Wt: 188.22 g/mol
InChI Key: OHFDXHXDNYMPBW-FNORWQNLSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04301084
Procedure details
564 parts of 1,1-dimethoxy-2-methyl-2-acetoxy-but-3-ene and 0.3 part of copper (I) chloride were heated, with stirring, at 160° C. in a reaction vessel equipped with a stirrer, an internal thermometer and a reflux condenser. During the reaction time of 4 hours, the reaction temperature gradually fell to 146° C. as a result of the low-boiling products formed beginning to reflux. Subsequent working up of the reaction mixture by distillation gave 422 parts of 4,4-dimethoxy-3-methyl-crotyl acetate, corresponding to a yield of 74.8% of theory.
Name
1,1-dimethoxy-2-methyl-2-acetoxy-but-3-ene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
copper (I) chloride
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
[Compound]
Name
422
Name
4,4-dimethoxy-3-methyl-crotyl acetate
Yield
74.8%
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][CH:3]([O:12][CH3:13])[C:4]([CH3:11])(OC(=O)C)[CH:5]=[CH2:6]>[Cu]Cl>[C:3]([O:12][CH2:6][CH:5]=[C:4]([CH3:11])[CH:3]([O:2][CH3:1])[O:12][CH3:13])(=[O:2])[CH3:4]
|
Inputs
Step One
|
Name
|
1,1-dimethoxy-2-methyl-2-acetoxy-but-3-ene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
COC(C(C=C)(OC(C)=O)C)OC
|
|
Name
|
copper (I) chloride
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]Cl
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
160 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring, at 160° C. in a reaction vessel
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
equipped with a stirrer
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
During the reaction time of 4 hours
|
|
Duration
|
4 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gradually fell to 146° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
a result of the low-boiling products
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
formed
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
Subsequent working up of the reaction mixture by distillation
|
Outcomes
Product
[Compound]
|
Name
|
422
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
4,4-dimethoxy-3-methyl-crotyl acetate
|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)OCC=C(C(OC)OC)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 74.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
